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Compound of Interest

Compound Name: Norethindrone-d6

Cat. No.: B3025749

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Norethindrone-d6, a deuterated analog

of the synthetic progestin Norethindrone. This document is intended for use by researchers,

scientists, and professionals in drug development, offering key data, experimental applications,

and insights into its biological interactions. Norethindrone-d6 is primarily utilized as an internal

standard in analytical chemistry for the precise quantification of Norethindrone in biological

matrices.

Core Compound Data
The physical and chemical properties of Norethindrone-d6 are summarized below, providing a

foundational reference for its use in experimental settings.
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Property Value Citation(s)

CAS Number 2376036-05-2 [1][2]

Molecular Formula C₂₀H₂₀D₆O₂ [1][2]

Molecular Weight 304.5 g/mol [1]

Synonyms

Norethisterone-d6, 17α-

hydroxy-19-norpregn-4-en-20-

yn-3-one-2,2,4,6,6,10-d₆

Purity ≥99% deuterated forms (d₁-d₆)

Physical Form Solid

Solubility
Chloroform: slightly soluble,

Methanol: slightly soluble

Application in Quantitative Analysis: Experimental
Protocol
Norethindrone-d6 serves as an ideal internal standard for the quantification of Norethindrone

in biological samples, such as human plasma, using liquid chromatography-tandem mass

spectrometry (LC-MS/MS). Its utility stems from its similar chemical and physical properties to

the unlabeled analyte, with a distinct mass-to-charge ratio that allows for precise differentiation

and quantification.

A generalized experimental protocol for the quantification of Norethindrone in human plasma

using Norethindrone-d6 as an internal standard is outlined below. This protocol is a composite

of methodologies described in the scientific literature.

Objective: To determine the concentration of Norethindrone in human plasma samples.

Materials:

Human plasma samples

Norethindrone standard
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Norethindrone-d6 (internal standard)

Acetonitrile, Methanol, Formic Acid (LC-MS grade)

Water (deionized or Milli-Q)

Solid Phase Extraction (SPE) cartridges or liquid-liquid extraction (LLE) solvents

UPLC/HPLC system coupled with a tandem mass spectrometer

Procedure:

Preparation of Standards and Quality Controls:

Prepare stock solutions of Norethindrone and Norethindrone-d6 in a suitable organic

solvent (e.g., methanol).

Create a series of calibration standards by spiking blank human plasma with known

concentrations of Norethindrone.

Prepare quality control (QC) samples at low, medium, and high concentrations in the same

manner.

Sample Preparation (Extraction):

To a known volume of plasma sample (e.g., 250 µL), add a fixed amount of

Norethindrone-d6 internal standard solution.

Method A: Solid Phase Extraction (SPE):

Condition the SPE cartridge according to the manufacturer's instructions.

Load the plasma sample onto the cartridge.

Wash the cartridge to remove interfering substances.

Elute the analyte and internal standard with an appropriate solvent.

Method B: Liquid-Liquid Extraction (LLE):
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Add an immiscible organic solvent to the plasma sample.

Vortex to ensure thorough mixing and extraction of the analyte and internal standard

into the organic layer.

Centrifuge to separate the layers.

Transfer the organic layer to a clean tube.

Evaporate the solvent from the extracted samples under a stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

Chromatographic Separation:

Column: A C18 analytical column (e.g., Waters BEH C18, 100 mm × 2.1 mm, 1.7 µm) is

commonly used.

Mobile Phase: A gradient of aqueous and organic phases, often containing a small

percentage of formic acid, is employed. For example, Mobile Phase A could be 0.05%

formic acid in water:acetonitrile (65:35, v/v) and Mobile Phase B could be 0.05% formic

acid in methanol:acetonitrile (50:50, v/v).

Flow Rate: A typical flow rate is around 0.500 mL/min.

Mass Spectrometric Detection:

The mass spectrometer is operated in positive ion mode.

Monitor the specific mass transitions for Norethindrone and Norethindrone-d6.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Norethindrone to

Norethindrone-d6 against the concentration of the calibration standards.
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Determine the concentration of Norethindrone in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Biological Activity and Signaling Pathway of
Norethindrone
As a deuterated analog, Norethindrone-d6 is expected to exhibit a pharmacological profile

identical to that of Norethindrone. Norethindrone is a synthetic progestin that mimics the action

of endogenous progesterone. Its primary mechanism of action involves binding to and

activating progesterone receptors, which in turn modulates gene transcription in target tissues.

The key physiological effects of Norethindrone are:

Inhibition of Ovulation: Norethindrone suppresses the mid-cycle surge of luteinizing hormone

(LH) from the pituitary gland, which is necessary for ovulation.

Thickening of Cervical Mucus: It increases the viscosity of the cervical mucus, creating a

barrier that hinders sperm penetration.

Alteration of the Endometrium: Norethindrone modifies the uterine lining, making it less

receptive to the implantation of a fertilized egg.

These actions collectively contribute to its efficacy as a contraceptive. The signaling pathway of

Norethindrone is initiated by its binding to intracellular progesterone receptors.
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Norethindrone Signaling Pathway

The following diagram illustrates a typical experimental workflow for the quantification of

Norethindrone using Norethindrone-d6 as an internal standard.
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LC-MS/MS Quantification Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com
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